![molecular formula C10H10 B056437 1,4-Dicyclopropylbuta-1,3-diyne CAS No. 114546-62-2](/img/structure/B56437.png)
1,4-Dicyclopropylbuta-1,3-diyne
Overview
Description
“1,4-Dicyclopropylbuta-1,3-diyne” is a chemical compound with the molecular formula C10H10 . It contains a total of 21 bonds, including 11 non-H bonds, 2 multiple bonds, 2 triple bonds, and 2 three-membered rings .
Synthesis Analysis
The synthesis of various 1,3-dienals or 1,3-dienones has been disclosed between diazo compounds and furans, which features metal-free, additive-free, broad functional group tolerance, and readily accessible starting materials . Stereoselective synthesis of pentasubstituted 1,3-dienes via Ni-catalyzed reductive coupling of unsymmetrical internal alkynes has also been reported .
Molecular Structure Analysis
The molecular structure of “1,4-Dicyclopropylbuta-1,3-diyne” consists of 21 bonds in total, including 11 non-H bonds, 2 multiple bonds, 2 triple bond(s), and 2 three-membered ring(s) .
Chemical Reactions Analysis
The strategy toward the synthesis of various 1,3-dienals or 1,3-dienones is disclosed between diazo compounds and furans, which features metal-free, additive-free, broad functional group tolerance, and readily accessible starting materials . Transition metal-catalyzed C–H/C–C bond activation and coupling with 1,3-diyne for assembling alkynylated heterocycles, bis-heterocycles, and 1,3-enynes have been reported .
Physical And Chemical Properties Analysis
The average mass of “1,4-Dicyclopropylbuta-1,3-diyne” is 130.186 Da and its monoisotopic mass is 130.078247 Da .
Scientific Research Applications
Synthesis and Spectral Properties :
- 1,4- and 1,3-pentadiynes, which include compounds similar to 1,4-Dicyclopropylbuta-1,3-diyne, have been synthesized for studying their spectral properties, including NMR, IR, and UV spectra. This research helps in understanding the conjugation and chemical shift properties of such compounds (Taniguchi, Mathai, & Miller, 1966).
Transition Metal-Catalyzed Carbocyclization :
- The carbocyclization of 1,n-enynes and diynes, which are related to 1,4-Dicyclopropylbuta-1,3-diyne, has been used in organic synthesis to create heterocyclic compounds. These reactions are significant for the synthesis of five or six-membered heterocyclic compounds (Zhang, Zhang, & Shi, 2012).
Photochemistry of Conjugated Poliynes :
- The photochemical reactions of conjugated poliynes, which include 1,4-Dicyclopropylbuta-1,3-diyne, are explored for their regio- and site-selectivity, and product structure. The study helps understand the reactions of these compounds with various alkenes (Shim, 1996).
Ni-Catalyzed Cycloaddition :
- Nickel-catalyzed [3+2+2] cycloaddition reactions involving 1,3-diynes, a category which includes 1,4-Dicyclopropylbuta-1,3-diyne, have been studied for synthesizing cycloheptadiene derivatives. This method is significant in organic chemistry for creating complex molecular structures (Yamasaki, Sotome, Komagawa, Azumaya, Masu, & Saito, 2009).
Synthesis of Heterocycle-Bridged Peptidic Macrocycles :
- The transformation of macrocyclic 1,3-diynes into various heterocycles has been researched, which is relevant for the development of biologically active molecules and the creation of new materials (Verlinden, Ballet, & Verniest, 2016).
Electrophilic Transition Metal-Catalyzed Reactions :
- The reactivity and selectivity of 1,3-diyn-6-enes, related to 1,4-Dicyclopropylbuta-1,3-diyne, in electrophilic transition metal-catalyzed reactions are studied. These reactions provide insights into efficient bond reorganization processes in organic synthesis (Cho, Kim, & Lee, 2006).
Green Oxidative Alkyne Homocoupling :
- Research on CuCl-catalyzed green oxidative homocoupling of terminal alkynes, relevant to 1,4-Dicyclopropylbuta-1,3-diyne, explores environmentally friendly methods of creating symmetrical 1,4-disubstituted 1,3-diynes (Yin, Li, Li, & Jia, 2011).
Mechanism of Action
Future Directions
The use of 1,3-butadiene as a comparably cheap and abundant raw material for new applications has attracted more and more interest, specifically in the chemical industry . This suggests potential future directions for the study and application of “1,4-Dicyclopropylbuta-1,3-diyne” and similar compounds.
properties
IUPAC Name |
4-cyclopropylbuta-1,3-diynylcyclopropane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10/c1(3-9-5-6-9)2-4-10-7-8-10/h9-10H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYOSKNMZOKGDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C#CC#CC2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40150755 | |
Record name | 1,4-Dicyclopropylbuta-1,3-diyne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40150755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
114546-62-2 | |
Record name | 1,4-Dicyclopropylbuta-1,3-diyne | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0114546622 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Dicyclopropylbuta-1,3-diyne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40150755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-cyclopropylbuta-1,3-diyn-1-yl)cyclopropane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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